Cas no 1261579-06-9 (4-(3-Iodophenyl)pyridine)

• Product Name: 4-(3-Iodophenyl)pyridine
• CAS No: 1261579-06-9
• MF: C₁₁H₈IN
• MW: 281.092394828796
• CID: 4794022
• Update Time: 2025-06-23

4-(3-Iodophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Iodophenyl)pyridine
• C1=C(C2=CC(I)=CC=C2)C=CN=C1

• Inchi： 1S/C11H8IN/c12-11-3-1-2-10(8-11)9-4-6-13-7-5-9/h1-8H
• InChI Key： BAIUBKGLQRJJBF-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 4-(3-Iodophenyl)pyridine

Introduction to 4-(3-Iodophenyl)pyridine (CAS No. 1261579-06-9)

4-(3-Iodophenyl)pyridine, with the chemical formula C₆H₅INO, is a significant compound in the realm of pharmaceutical and chemical research. This organometallic compound features a pyridine core substituted with a 3-iodophenyl group, making it a valuable intermediate in synthetic chemistry and drug development. Its unique structural properties have garnered attention for its potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents.

The compound's molecular structure consists of a pyridine ring connected to an iodinated phenyl ring at the 3-position. This arrangement imparts distinct electronic and steric characteristics, which are highly relevant in the context of modern drug discovery. The presence of the iodine atom enhances its utility as a coupling partner in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex organic molecules.

In recent years, 4-(3-Iodophenyl)pyridine has been extensively studied for its role in developing small-molecule inhibitors targeting various biological pathways. Its pyridine moiety serves as a pharmacophore, facilitating interactions with biological targets such as enzymes and receptors. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases. The iodine substituent further allows for facile functionalization via palladium-catalyzed reactions, enabling the synthesis of diverse analogs for structure-activity relationship (SAR) studies.

One of the most compelling aspects of 4-(3-Iodophenyl)pyridine is its application in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments that bind to biological targets with high affinity. These fragments can then be optimized through iterative chemical modifications to yield potent lead compounds. The structural versatility of 4-(3-Iodophenyl)pyridine makes it an ideal scaffold for generating such fragments, as it can be easily modified at multiple positions to explore different chemical space.

Recent advancements in computational chemistry have further enhanced the utility of 4-(3-Iodophenyl)pyridine. Machine learning models and molecular docking simulations have been employed to predict the binding affinity of this compound and its derivatives to various protein targets. These computational tools have accelerated the drug discovery process by allowing researchers to virtually screen large libraries of compounds before conducting experimental validation. Such integrative approaches highlight the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists.

The synthesis of 4-(3-Iodophenyl)pyridine typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation of the phenyl ring followed by coupling with a pyridine derivative via palladium catalysis. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making 4-(3-Iodophenyl)pyridine more accessible for industrial applications. Optimized synthetic routes have also minimized waste generation, aligning with green chemistry principles.

In addition to its pharmaceutical applications, 4-(3-Iodophenyl)pyridine has found utility in materials science. Its ability to undergo cross-coupling reactions has been leveraged in the synthesis of organic semiconductors and luminescent materials. These materials are critical for developing next-generation electronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's unique electronic properties contribute to its effectiveness in these applications, demonstrating its broad utility beyond traditional medicinal chemistry.

The future prospects of 4-(3-Iodophenyl)pyridine are promising, with ongoing research exploring its potential in emerging fields such as precision medicine and gene therapy. Novel derivatives are being designed to target specific disease pathways with higher selectivity and efficacy. Additionally, bioconjugation strategies involving 4-(3-Iodophenyl)pyridine are being explored for developing targeted therapeutics that combine imaging capabilities with therapeutic effects.

In conclusion, 4-(3-Iodophenyl)pyridine (CAS No. 1261579-06-9) is a versatile compound with significant implications in pharmaceutical research and industrial applications. Its unique structural features make it an invaluable tool for drug discovery, material science, and advanced biomedical technologies. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a cornerstone of modern chemical innovation.